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Heptanedihydrazide: A Comprehensive
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For Researchers, Scientists, and Drug Development Professionals

Abstract

Heptanedihydrazide, also known as pimelyl dihydrazide, is a homobifunctional crosslinking
agent with significant applications in polymer chemistry, materials science, and the biomedical
field. Its structure, featuring a seven-carbon aliphatic chain flanked by two hydrazide moieties,
allows for the covalent linkage of molecules containing accessible aldehyde or ketone groups.
This technical guide provides an in-depth overview of the chemical properties, structure,
synthesis, and analysis of heptanedihydrazide. It further explores its applications, particularly
in the realm of drug development, including its use in bioconjugation and the formulation of
drug delivery systems. Detailed experimental protocols and spectroscopic data are provided to
facilitate its practical application in a research setting.

Chemical Properties and Structure

Heptanedihydrazide is a white crystalline solid at room temperature. Its fundamental chemical
and physical properties are summarized in the table below.
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Property Value Reference
CAS Number 13043-98-6 [1]
Molecular Formula C7H16N402 [1]
Molecular Weight 188.23 g/mol [2]
IUPAC Name heptanedihydrazide [2]
Pimelyl dihydrazide, Pimelic
Synonyms acid dihydrazide, Heptanedioic  [1]
dihydrazide
Melting Point 182 °C [1]
logP (calculated) -1.5 [2]

The hydrazide groups have

predicted pKa values, with the

pKa (predicted) terminal amino group being [3]
basic and the amide-like
nitrogen being less basic.
Structure:

The chemical structure of heptanedihydrazide consists of a central seven-carbon (heptane)

chain with a dihydrazide functional group at each end. The hydrazide group (-CONHNH2) is

reactive towards carbonyl compounds (aldehydes and ketones), forming stable hydrazone

linkages.

DOT Script for Heptanedihydrazide Structure:

l=.Chemical structure of Heptanedihydrazide

Chemical structure of Heptanedihydrazide.

Synthesis

Heptanedihydrazide is typically synthesized by the reaction of a pimelic acid ester (e.g.,

dimethyl pimelate) with hydrazine hydrate. This reaction is a nucleophilic acyl substitution
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where the hydrazine displaces the alkoxy group of the ester.

DOT Script for Synthesis Workflow:

Dimethyl Pimelate

Hydrazine Hydrate

Reactor

(with Reflux Condenser)

Reaction Mixture

:

Heating and Reflux
(e.g., 1-2 hours)

:

Cooling to
Room Temperature

y

Precipitate Formation
(Heptanedihydrazide)

:

Filtration

:

Washing

(e.g., with cold ethanol)

:

Drying
(e.g., under vacuum)

Pure Heptanedihydrazide
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.Synthesis workflow for Heptanedihydrazide

General synthesis workflow for Heptanedihydrazide.
Detailed Experimental Protocol:

This protocol is a general guideline and may require optimization based on laboratory
conditions and desired purity.

Materials:

e Dimethyl pimelate

e Hydrazine hydrate (80% solution in water)
e Ethanol

Procedure:

« In a round-bottom flask equipped with a reflux condenser, dissolve dimethyl pimelate in a
minimal amount of ethanol.

» Add a molar excess (typically 2.5 to 3 equivalents) of hydrazine hydrate to the solution.

e Heat the reaction mixture to reflux and maintain for 1-2 hours. The progress of the reaction
can be monitored by Thin Layer Chromatography (TLC).

 After the reaction is complete, allow the mixture to cool to room temperature.

e The product, heptanedihydrazide, will precipitate out of the solution as a white solid.

o Collect the precipitate by vacuum filtration.

e Wash the solid with cold ethanol to remove any unreacted starting materials and byproducts.

e Dry the purified heptanedihydrazide under vacuum to obtain the final product.
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A patent describes a method for preparing hydrazide compounds by reacting an ester with
hydrazine hydrate, followed by reactive fractionation or distillation to remove alcohol and water
byproducts, achieving yields of over 90%.[4] Another described method involves the synthesis
of acid hydrazides from carboxylic acids in a continuous flow process with high yields.[5]

Spectroscopic Analysis

The structure of heptanedihydrazide can be confirmed using various spectroscopic
techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H NMR: The proton NMR spectrum of heptanedihydrazide is expected to show
characteristic signals for the methylene protons of the aliphatic chain and the protons of the
hydrazide groups. The chemical shifts will vary depending on the solvent used.[6] In a
solvent like DMSO-de, the NH and NH:z protons will be observable and will likely appear as
broad singlets. The methylene protons will appear as multiplets in the aliphatic region.

e 13C NMR: The carbon NMR spectrum will show distinct signals for the carbonyl carbon and
the different methylene carbons in the aliphatic chain. The chemical shift of the carbonyl
carbon is typically in the range of 170-180 ppm.[7][8]

Predicted *H and 3C NMR Chemical Shifts (in DMSO-de):

Group 'H Chemical Shift (ppm) 13C Chemical Shift (ppm)
-CH:- (central) ~1.2-1.4 (multiplet) ~25-30

-CH:- (adjacent to C=0) ~2.0-2.2 (triplet) ~35-40

-CONH- Broad singlet

-NH:z Broad singlet

-C=0 - ~172

Note: These are predicted values and may vary based on experimental conditions.

Infrared (IR) Spectroscopy
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The IR spectrum of heptanedihydrazide will exhibit characteristic absorption bands
corresponding to its functional groups.

Functional Group Wavenumber (cm~—?) Intensity

N-H stretch (amine) 3300-3500 Medium-Strong
C-H stretch (aliphatic) 2850-2960 Medium-Strong
C=0 stretch (amide 1) 1630-1680 Strong

N-H bend (amine) 1590-1650 Medium-Strong

The presence of a strong carbonyl absorption and N-H stretching bands are key indicators of
the hydrazide functional groups.[9]

Mass Spectrometry (MS)

Mass spectrometry can be used to determine the molecular weight and fragmentation pattern
of heptanedihydrazide. In electron ionization (El) mass spectrometry, the molecular ion peak
(M*) would be observed at m/z 188. Common fragmentation patterns would involve cleavage
of the aliphatic chain and loss of the hydrazide moieties.[10][11]

Applications in Research and Drug Development

The bifunctional nature of heptanedihydrazide makes it a valuable tool in various research
and drug development applications, primarily as a crosslinking agent.

Bioconjugation and Drug Delivery

Heptanedihydrazide is used to link molecules together, a process known as bioconjugation.
[12] This is particularly useful in drug delivery systems. For instance, it can be used to:

e Crosslink hydrogels: Hydrogels are water-swollen polymer networks used for controlled drug
release. Heptanedihydrazide can crosslink polymers containing aldehyde or ketone groups,
forming a stable hydrogel matrix that can encapsulate and release therapeutic agents in a
sustained manner.[13][14][15]
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e Form hydrazone linkages in prodrugs: The hydrazide groups can react with carbonyl groups
on a drug molecule to form a hydrazone bond. This bond is often stable at physiological pH
but can be designed to cleave under the acidic conditions found in tumor microenvironments
or within endosomes, allowing for targeted drug release.

o Create linkers for Antibody-Drug Conjugates (ADCs): In ADCs, a potent cytotoxic drug is
linked to a monoclonal antibody that targets cancer cells. Heptanedihydrazide can be
incorporated into the linker structure, providing a stable connection between the antibody
and the drug.[1][16][17][18][19]

DOT Script for Crosslinking Mechanism:

Heptanedihydrazide

H2N-NH-CO-(CH2)5-CO-NH-NH2 + 2x Polymer-CHO
- 2x H20

Aldehyde-containing Polymer Crosslinked Hydrogel

Polymer-CHO

Polymer-CHO

Click to download full resolution via product page

LrZCrosinnking mechanism of Heptanedihydrazide

Crosslinking mechanism of Heptanedihydrazide with aldehyde-containing polymers.

Industrial Applications

Beyond pharmaceuticals, heptanedihydrazide is utilized in the polymer industry as a
crosslinking agent to improve the mechanical properties, thermal stability, and chemical
resistance of various polymers, including those used in coatings, adhesives, and plastics.[10]
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Solubility

Heptanedihydrazide is soluble in polar solvents such as water and dimethyl sulfoxide
(DMSO0).[20][21][22] Its solubility is attributed to the hydrogen bonding capabilities of the
hydrazide functional groups. Quantitative solubility data in common laboratory solvents is
crucial for its effective use in various applications. While specific quantitative data for
heptanedihydrazide is not readily available in the provided search results, analogous
compounds like adipic dihydrazide show significant solubility in water, which generally
increases with temperature.[23]

Safety and Handling

Heptanedihydrazide should be handled with appropriate safety precautions. It is harmful if
swallowed.[2] Standard laboratory safety practices, including the use of personal protective
equipment such as gloves, safety glasses, and a lab coat, are recommended when handling
this compound. Store in a cool, dry, and well-ventilated area away from incompatible materials.

Conclusion

Heptanedihydrazide is a versatile chemical compound with a well-defined structure and
reactivity. Its ability to form stable crosslinks makes it an invaluable tool in materials science
and, increasingly, in the field of drug development for creating sophisticated drug delivery
systems. The information provided in this technical guide, including its chemical properties,
synthesis, and analytical data, serves as a comprehensive resource for researchers and
scientists looking to explore the potential of heptanedihydrazide in their work. Further
research into its applications, particularly in the development of targeted therapies, is
warranted and holds significant promise.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b077953#heptanedihydrazide-chemical-properties-
and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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